Cas no 62160-84-3 (1H-Pyrazole-3-carboxylic acid, 1-(2-ethoxyphenyl)-5-phenyl-)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 1-(2-ethoxyphenyl)-5-phenyl-
• CAS No: 62160-84-3
• MF: C₁₈H₁₆N₂O₃
• MW: 308.331244468689
• CID: 455911
• PubChem ID: 12320463
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxylic acid, 1-(2-ethoxyphenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 1-(2-ethoxyphenyl)-5-phenyl-
• 1-(2-ethoxyphenyl)-5-phenylpyrazole-3-carboxylic acid
• 62160-84-3
• 1-(2-Ethoxyphenyl)-5-phenyl-1H-pyrazole-3-carboxylic acid
• DTXSID80488428

• Inchi： 1S/C18H16N2O3/c1-2-23-17-11-7-6-10-15(17)20-16(12-14(19-20)18(21)22)13-8-4-3-5-9-13/h3-12H,2H2,1H3,(H,21,22)
• InChI Key： SUJFJAKTIUXVAW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1N1C(=CC(C(=O)O)=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 308.11618
• Monoisotopic Mass: 308.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35